Cas no 21569-24-4 (2-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-2-phenyl-1H-indene-1,3(2H)-dione)

• Product name: 2-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-2-phenyl-1H-indene-1,3(2H)-dione
• CAS No: 21569-24-4
• MF: C₂₈H₂₈N₂O₃
• MW: 440.533527374268
• CID: 1402005
• PubChem ID: 210711

2-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-2-phenyl-1H-indene-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}-2-phenyl-1H-indene-1,3(2H)-dione
• 2-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-2-phenylindene-1,3-dione
• 2-(2-(4-(p-Methoxyphenyl)-1-piperazinyl)ethyl)-2-phenyl-indandione-1,3
• 1,3-Indandione, 2-(2-(4-(p-methoxyphenyl)-1-piperazinyl)ethyl)-2-phenyl-
• 21569-24-4
• BRN 0862707
• DTXSID90175913

• Inchi： InChI=1S/C28H28N2O3/c1-33-23-13-11-22(12-14-23)30-19-17-29(18-20-30)16-15-28(21-7-3-2-4-8-21)26(31)24-9-5-6-10-25(24)27(28)32/h2-14H,15-20H2,1H3
• InChI Key： HZTKDJXLDPJUGI-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)N2CCN(CC2)CCC3(C(=O)C4=CC=CC=C4C3=O)C5=CC=CC=C5

Computed Properties

• Exact Mass: 440.21014
• Monoisotopic Mass: 440.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.85